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Compound Focus: Gisadenafil Besylate

CAS No.: 334827-98-4

Cat. No.: S004610

Get Quote

Gisadenafil Besylate: Key Technical Data

The table below summarizes available chemical and biological activity data for your experimental design.

Parameter Details

Biological Activity Potent, orally active PDE5 inhibitor [1] [2]

IC₅₀ for PDE5 1.23 nM [1] [2]

Selectivity >100-fold selective for PDE5 over PDE6 [1] [2]

Molecular Weight 677.79 g/mol [1] [2]

Purity ≥98% (HPLC) [2]

Synonyms UK 369003-26, UK 369003 [1] [2]

Solubility and Suggested Stock Preparation

For in vitro work, preparing a stock solution in DMSO is the most straightforward method. The table below

provides solubility data and example calculations for stock preparation.
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Solvent Solubility
Example Stock
Concentration

Preparation Note

DMSO 80 mg/mL (118.03

mM) [1]

50 mM (≈33.9 mg/mL) Soluble at room temperature. Sonication

is recommended [1].

Water 1 mg/mL (1.48 mM)

[1]

1 mg/mL Limited solubility. Sonication is

recommended [1].

Vehicle Control Preparation Guide

Since a standard protocol is unavailable, here is a logical approach to prepare your vehicle control based on

standard laboratory practices and the compound's properties.

Start: Determine Vehicle

Using DMSO as Vehicle? Using Water as Vehicle?

1. Dilute pure DMSO with buffer/culture medium
2. Match final DMSO concentration from treatment group

3. Filter sterilize if needed

 Yes

1. Use sterile water or buffer
2. No need for sonication if no compound is present

 Yes

Apply vehicle control to cells/animals
using the same volume and route as treatment group

Click to download full resolution via product page

Key Considerations for Vehicle Controls:
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For DMSO Solutions: The critical factor is matching the final concentration of DMSO in your culture

medium or dosing solution. Even if the stock is 100 mM in 100% DMSO, the final concentration
applied to cells or animals should typically be kept below 0.1-0.5% to minimize solvent toxicity [1].

Your vehicle control must replicate this exact DMSO concentration.
For Aqueous Suspensions: If attempting to formulate in water for in vivo studies, the vehicle would

consist of all formulation excipients (e.g., suspending agents, solvents like polysorbate 20) at the
same concentrations used to prepare the drug suspension, but without the active compound [3].

Important Handling and Licensing Notes

Licensing: Gisadenafil besylate is sold for research purposes under agreement from Pfizer Inc [2].
Ensure your use complies with any material transfer agreements.

Handling: The product is intended for research purposes only and is not for human consumption [1].
Standard laboratory safety practices should be followed.

Troubleshooting Common Issues

Precipitation in Aqueous Buffers: If the compound precipitates when DMSO stock is added to your

assay buffer, ensure you are adding the stock slowly while vortexing to facilitate proper mixing.
Lack of Biological Activity: Verify the preparation of your stock solution and subsequent dilutions.

Confirm that the final DMSO concentration is not toxic to your experimental system by comparing the
vehicle control to an untreated control.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Gisadenafil besylate vehicle control preparation]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b004610#gisadenafil-

besylate-vehicle-control-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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